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Compound of Interest

Compound Name: GDCO0575 hydrochloride

Cat. No.: B607620

Essential Safety and Handling Guide for GDC-0575
Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling GDC-0575 hydrochloride. The following procedures
are designed to ensure the safe handling, use, and disposal of this potent research compound.

Compound Overview: GDC-0575 hydrochloride (also known as ARRY-575 or RG7741) is a
highly selective and potent oral inhibitor of Checkpoint Kinase 1 (Chk1) with an IC50 of 1.2 nM.
[1][2][3] It is a small molecule used in preclinical research to study DNA damage response and
cell cycle checkpoints.[2] As a potent compound, GDC-0575 hydrochloride requires strict
adherence to safety protocols to prevent personnel exposure. This product is intended for
research use only and is not for human or veterinary use.[2]

Immediate Safety and Personal Protective Equipment
(PPE)

Given the potent nature of GDC-0575 hydrochloride and its action on cell cycle pathways, it
should be handled as a hazardous compound. The following PPE is mandatory when handling
the solid compound or its solutions:

e Primary Engineering Controls: All handling of GDC-0575 hydrochloride powder, including
weighing and initial solubilization, must be conducted in a certified chemical fume hood, a

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b607620?utm_src=pdf-interest
https://www.selleckchem.com/products/gdc-0575.html
https://www.medkoo.com/products/30208
https://www.medchemexpress.com/GDC-0575_dihydrochloride.html
https://www.medkoo.com/products/30208
https://www.medkoo.com/products/30208
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

ducted biological safety cabinet, or a glove box to prevent inhalation of the powder.

» Gloves: Use two pairs of powder-free nitrile gloves. The outer pair should be changed
immediately upon known or suspected contact with the compound.

o Eye Protection: Chemical safety goggles or a full-face shield are required to protect against
splashes. Standard safety glasses are not sufficient.

o Lab Coat: A disposable, solid-front, back-closing lab coat should be worn over personal
clothing. Cuffed sleeves are recommended to provide a better seal with inner gloves.

» Respiratory Protection: If there is a risk of aerosol generation and engineering controls are
not sufficient, a NIOSH-approved respirator (e.g., an N95 or higher) should be worn.

Quantitative Data Summary

The following table summarizes key quantitative data for GDC-0575 hydrochloride.

Parameter Value Source(s)
IC50 (Chk1) 1.2 nM [11[2][3]
Molecular Formula C16H22BrCI2N50 [4]
Molecular Weight 451.19 g/mol [4]

Storage (Powder) -20°C [5]1[6]

) -80°C for up to 6 months;
Storage (Stock Solution) [3]
-20°C for up to 1 month

Solubility in DMSO > 75 mg/mL (198.27 mM) [1]

Operational Plan: Step-by-Step Handling
Procedures

This section provides a procedural workflow for the safe handling of GDC-0575 hydrochloride
from receipt to experimental use.
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Receiving and Storage

Step 1: Upon receipt, visually inspect the package for any signs of damage or leakage. If the
package is compromised, do not open it. Follow your institution's spill response protocol.

Step 2: If the package is intact, transfer it to the designated storage area.

Step 3: Store the GDC-0575 hydrochloride powder at -20°C in a clearly labeled, sealed
container.[5][6]

Step 4: Maintain an inventory log for the compound, recording the date of receipt, quantity,
and dates of use.

Preparation of Stock Solutions

Step 1: Don the appropriate PPE as described above.

Step 2: Perform all operations within a certified chemical fume hood or other primary
containment device.

Step 3: Allow the vial of GDC-0575 hydrochloride powder to equilibrate to room temperature
before opening to prevent condensation.

Step 4: Carefully weigh the desired amount of powder using a calibrated analytical balance.
Use anti-static weighing dishes and tools.

Step 5: Add the desired volume of solvent (e.g., fresh DMSO) to the powder to achieve the
target concentration.[1] Ensure the vial is securely capped before mixing. Sonication may be
used to aid dissolution.[6]

Step 6: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.

Step 7: Clearly label all aliquots with the compound name, concentration, solvent, and date
of preparation.

Step 8: Store stock solutions at -80°C for long-term storage (up to 6 months) or at -20°C for
shorter-term storage (up to 1 month).[3]
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Experimental Use

o Step 1. When preparing working solutions, retrieve the required number of stock solution
aliquots.

o Step 2: Thaw the aliquots and dilute them to the final experimental concentration using the
appropriate buffer or medium.

o Step 3: All procedures involving the handling of GDC-0575 hydrochloride solutions should be
performed with the same level of PPE as for the powder.

o Step 4: After use, decontaminate all surfaces and equipment with an appropriate cleaning
agent (e.g., 70% ethanol followed by a suitable laboratory detergent).

Disposal Plan

All waste generated from the handling of GDC-0575 hydrochloride must be treated as
hazardous chemical waste.

Solid Waste:

o Dispose of all contaminated solid waste, including empty vials, weighing paper, pipette
tips, gloves, and disposable lab coats, in a dedicated, clearly labeled hazardous waste
container.

Liquid Waste:

o Collect all unused solutions and contaminated liquids in a sealed, labeled hazardous liquid
waste container. Do not pour GDC-0575 hydrochloride solutions down the drain.

Decontamination:

o All non-disposable labware (e.g., glassware, spatulas) that has come into contact with the
compound should be decontaminated. This can be achieved by soaking in a suitable
inactivating solution or by thorough washing with a laboratory detergent, followed by
multiple rinses.

Final Disposal:
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o All hazardous waste must be disposed of through your institution's environmental health
and safety (EHS) office in accordance with local, state, and federal regulations.[7]

Workflow for Safe Handling of GDC-0575
Hydrochloride

The following diagram illustrates the key steps and decision points in the safe handling
workflow for GDC-0575 hydrochloride.
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Safe Handling Workflow for GDC-0575 Hydrochloride

Preparation & Storage

Receive Compound

Inspect Package

Package OK

Store at -20°C

Log in Inventory

Weigh Powder in Hood

Dissolve in Solvent

Aliquot Stock Solution

Store Solution at -80°C

Experiméntal Use

Thaw Aliquot

Prepare Working Solution

Perform Experiment

Decontaminate Surfaces

-

-~ Disposal ™\

Collect Solid Waste Collect Liquid Waste

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for handling GDC-0575 hydrochloride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b607620?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/gdc-0575.html
https://www.medkoo.com/products/30208
https://www.medchemexpress.com/GDC-0575_dihydrochloride.html
https://www.bioscience.co.uk/product~918060
https://www.medchemexpress.com/GDC-0575.html
https://www.targetmol.com/compound/gdc-0575
https://bec-techdocs-prod.s3.us-west-2.amazonaws.com/techdoc/files/msds/EN_US/B53351AF.pdf?AWSAccessKeyId=ASIA2KJI7HMZWJDTPGVQ&Expires=1761827480&Signature=RPftedr%2FWPp7r4LggpQbYjQy2rc%3D&x-amz-security-token=IQoJb3JpZ2luX2VjEDMaCXVzLXdlc3QtMiJHMEUCIBoNYlINDivhxzgno9tAYAv0U7XeHNucmTu%2FNwWaLw5sAiEAmonK%2Fac0z3x9zWYfIQQStYSMxtHAmttDTq6dbNyxaegqgwMI7P%2F%2F%2F%2F%2F%2F%2F%2F%2F%2FARAEGgw3MDkyOTI0MDc2MDMiDMia4H9RAnJRsHqw9SrXAvrrRqZ2lkkgWs70HzxaTMF3KdAY2ZngESx21AgZfxgSCd9qADkzO%2BI3Wkw3A%2Fidv3%2B10FrLBeyJyI5%2FquC5%2BMlhD9vAdRHhHmZQn6lWwX2V%2BbCnni3no2hL2lLidD7ZWPSeMXfCfaWhXABukqkz%2FPyCrwnsCHdIyNv6Ykr1MfKDkkCsr97oKlMAmnQ%2BHUjHQLot%2FoN3i9L7QW%2BaAaDtlC5lrL7a8uRPJWIv2cE4WUhf812w2aSRK1c7k%2F8JQastmvGiOzH%2FHfzARAECetsLODTowHa7RBQaCVB%2Fz9Kn9D4Hyj4NFs9iRAp3zW8p3RpMBOGNqXEpm9VsI1Gt%2BHnyHIVKB%2FQ6XVN%2FCtXQzjoK2N3ahPxvv302kD98ZEA4mQibx82zi8%2F8d1vXQJMIVYdM1vJ%2Fpapue4g7fnDpy%2F6zszvATtCZrQf542U8uEQ%2BHiam5k5aFonFTJQw04SNyAY6ngGRSle%2FfUn03DMmhLyFspCyPLG1NNARiv6fOl4XZTyAqkodk%2B1XZaTU5BbsCuLJ85BFZaWYX5kXosVb6gnZUpM5Nu85KyZwVCi6cXKc4kdQPG6mlQVY49awM8il2nzk4RX3D8Iol5zA%2BSSDZa1F1gK9neBVE3X5ELNr7oi5zPE4vtLi7oKYTCpGugJx8mfbgNTjLxOL4UQIMTTh%2Fc9Q7A%3D%3D
https://bec-techdocs-prod.s3.us-west-2.amazonaws.com/techdoc/files/msds/EN_US/B53351AF.pdf?AWSAccessKeyId=ASIA2KJI7HMZWJDTPGVQ&Expires=1761827480&Signature=RPftedr%2FWPp7r4LggpQbYjQy2rc%3D&x-amz-security-token=IQoJb3JpZ2luX2VjEDMaCXVzLXdlc3QtMiJHMEUCIBoNYlINDivhxzgno9tAYAv0U7XeHNucmTu%2FNwWaLw5sAiEAmonK%2Fac0z3x9zWYfIQQStYSMxtHAmttDTq6dbNyxaegqgwMI7P%2F%2F%2F%2F%2F%2F%2F%2F%2F%2FARAEGgw3MDkyOTI0MDc2MDMiDMia4H9RAnJRsHqw9SrXAvrrRqZ2lkkgWs70HzxaTMF3KdAY2ZngESx21AgZfxgSCd9qADkzO%2BI3Wkw3A%2Fidv3%2B10FrLBeyJyI5%2FquC5%2BMlhD9vAdRHhHmZQn6lWwX2V%2BbCnni3no2hL2lLidD7ZWPSeMXfCfaWhXABukqkz%2FPyCrwnsCHdIyNv6Ykr1MfKDkkCsr97oKlMAmnQ%2BHUjHQLot%2FoN3i9L7QW%2BaAaDtlC5lrL7a8uRPJWIv2cE4WUhf812w2aSRK1c7k%2F8JQastmvGiOzH%2FHfzARAECetsLODTowHa7RBQaCVB%2Fz9Kn9D4Hyj4NFs9iRAp3zW8p3RpMBOGNqXEpm9VsI1Gt%2BHnyHIVKB%2FQ6XVN%2FCtXQzjoK2N3ahPxvv302kD98ZEA4mQibx82zi8%2F8d1vXQJMIVYdM1vJ%2Fpapue4g7fnDpy%2F6zszvATtCZrQf542U8uEQ%2BHiam5k5aFonFTJQw04SNyAY6ngGRSle%2FfUn03DMmhLyFspCyPLG1NNARiv6fOl4XZTyAqkodk%2B1XZaTU5BbsCuLJ85BFZaWYX5kXosVb6gnZUpM5Nu85KyZwVCi6cXKc4kdQPG6mlQVY49awM8il2nzk4RX3D8Iol5zA%2BSSDZa1F1gK9neBVE3X5ELNr7oi5zPE4vtLi7oKYTCpGugJx8mfbgNTjLxOL4UQIMTTh%2Fc9Q7A%3D%3D
https://www.benchchem.com/product/b607620#personal-protective-equipment-for-handling-gdc0575-hydrochloride
https://www.benchchem.com/product/b607620#personal-protective-equipment-for-handling-gdc0575-hydrochloride
https://www.benchchem.com/product/b607620#personal-protective-equipment-for-handling-gdc0575-hydrochloride
https://www.benchchem.com/product/b607620#personal-protective-equipment-for-handling-gdc0575-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607620?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

